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Compound Focus: Recoflavone

CAS No.: 203191-10-0

Cat. No.: S541159

Get Quote

The table below summarizes the core information for working with Recoflavone, based on data from a

chemical supplier's database [1].

Property Specification

CAS Number 203191-10-0 [1]

Molecular Formula C20H18O8 [1]

Molecular Weight 386.35 g/mol [1]

Purity 98.0% [1]

Appearance Off-white to light yellow solid [1]

Recommended Solvent DMSO [1]

Solubility in DMSO 40 mg/mL (103.53 mM) [1]

Stock Solution Storage -80°C for 6 months; -20°C for 1 month [1]

Frequently Asked Questions & Troubleshooting

Here are solutions to common challenges when working with Recoflavone.
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Solubility and Stock Solution Preparation

Q1: What is the best way to prepare a stock solution of Recoflavone? A: The recommended solvent is

DMSO [1]. The solution may require sonication and warming to 60°C to fully dissolve the solid at a

concentration of 40 mg/mL [1]. Always use newly opened DMSO to prevent water absorption from affecting

solubility [1].

Q2: My Recoflavone is not dissolving completely. What should I do? A:

Confirm Solvent: Ensure you are using fresh, anhydrous DMSO.
Apply Gentle Heat: Warm the solution to 60°C while mixing. Avoid higher temperatures to prevent

degradation.
Use Sonication: A water bath sonicator can help disrupt aggregates and speed up dissolution.

Check for Precipitation: If precipitation occurs after storage, rewarm and sonicate the solution
gently before use.

Q3: How should I store Recoflavone stock solutions? A: For long-term stability, aliquot and store stock

solutions at -80°C for up to 6 months or at -20°C for up to 1 month [1]. Avoid repeated freeze-thaw cycles

by creating single-use aliquots.

In Vitro and In Vivo Application

Q4: How is Recoflavone used in cell culture studies? A: Based on published research, Recoflavone has

been used at concentrations ranging from 100 to 250 µM in human corneal and conjunctival epithelial cells

to study mucin secretion and other pathways [1]. Remember to dilute the stock solution into your cell culture

medium, ensuring the final DMSO concentration is non-toxic to your cells (typically <0.1-1.0%).

Q5: What in vivo doses have been used in research models? A: The following doses have been reported

in preclinical models [1]:

Rabbit (Dry Eye Model): 3% solution applied as eye drops [1].
Rat (Intestinal Injury Model): 30 mg/kg, administered orally [1].

Mouse (Colitis-Associated Cancer Model): 30 mg/kg, administered via oral gavage [1].

Experimental Workflow Guide
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The diagram below outlines the key steps for preparing and using Recoflavone in your experiments, helping

to standardize the process and avoid common pitfalls.
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Key Experimental Protocols

Here are detailed methodologies for key experiments cited in the available literature [1].
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Protocol 1: Inducing Mucin Secretion in Human Conjunctival
Epithelial Cells

This protocol is used to study Recoflavone's potential for dry eye disease treatment.

Cell Culture: Maintain human conjunctival epithelial cells in appropriate medium and conditions.
Treatment: Apply Recoflavone at a concentration of 200 µM to the cells.

Incubation: Incubate the cells with the compound for 24 hours.
Analysis: Measure the production of mucins (MUC1, MUC2, MUC4, MUC5AC, MUC5B, MUC16)

using suitable methods like ELISA or Western Blot.

Protocol 2: Oral Administration in a Rat Intestinal Injury Model

This protocol is used to investigate the protective effects of Recoflavone.

Model Induction: Use Sprague-Dawley rats (6 weeks old, ~250 g). Induce small intestinal injury by
administering Indomethacin.

Dosing: Administer Recoflavone at 30 mg/kg via oral gavage.
Dosing Schedule: Dose once every 12 hours for 3 days.

Endpoint Assessment: Analyze intestinal permeability, inflammation scores, and hemorrhagic
lesions. Assess ERK expression levels via Western Blot.

Critical Considerations for Your Research

Mechanism of Action: Recoflavone is reported to inhibit the NF-κB pathway and induce an

increase in intracellular calcium ([Ca²⁺]i) in epithelial cells, which underpins its anti-inflammatory and
secretagogue activities [1].

Corroborate Findings: The experimental data and protocols summarized here are from a chemical
supplier's database and should be considered as a reference. It is crucial to consult the primary
scientific literature for full methodological details and to validate these findings in your own
experimental system.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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